Cas no 2228314-34-7 (tert-butyl N-(2-bromo-5-carbamothioylphenyl)carbamate)

• Product Name: tert-butyl N-(2-bromo-5-carbamothioylphenyl)carbamate
• CAS No: 2228314-34-7
• MF: C₁₂H₁₅BrN₂O₂S
• MW: 331.228700876236
• CID: 5909909
• PubChem ID: 165649433
• Update Time: 2025-10-29

tert-butyl N-(2-bromo-5-carbamothioylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-bromo-5-carbamothioylphenyl)carbamate
• 2228314-34-7
• EN300-1890014

• Inchi： 1S/C12H15BrN2O2S/c1-12(2,3)17-11(16)15-9-6-7(10(14)18)4-5-8(9)13/h4-6H,1-3H3,(H2,14,18)(H,15,16)
• InChI Key： ODJUKIVKLYDXHI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N)=S)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 330.00376g/mol
• Monoisotopic Mass: 330.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.4Ų

Additional information on tert-butyl N-(2-bromo-5-carbamothioylphenyl)carbamate

tert-butyl N-(2-bromo-5-carbamothioylphenyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(2-bromo-5-carbamothioylphenyl)carbamate, with the CAS number 2228314-34-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a brominated aromatic ring substituted with a thiourea moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of tert-butyl N-(2-bromo-5-carbamothioylphenyl)carbamate in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and as a precursor for the creation of functionalized surfaces. The bromine substituent on the aromatic ring facilitates nucleophilic aromatic substitution reactions, enabling the incorporation of diverse functional groups. This property is particularly advantageous in the design of materials with tailored electronic and mechanical properties.

In addition to its material science applications, this compound has shown promise in medicinal chemistry. The thiourea group present in the molecule exhibits bioactivity, particularly in inhibiting certain enzymes associated with inflammatory processes. Preclinical studies have demonstrated that derivatives of tert-butyl N-(2-bromo-5-carbamothioylphenyl)carbamate can modulate cytokine production, suggesting potential therapeutic applications in inflammatory diseases.

The synthesis of tert-butyl N-(2-bromo-5-carbamothioylphenyl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the bromination of aromatic rings, the formation of thiourea derivatives, and the coupling reaction to introduce the tert-butyl carbamate group. Recent advancements in catalysis have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

From an environmental perspective, researchers have investigated the biodegradation pathways of tert-butyl N-(2-bromo-5-carbamothioylphenyl)carbamate. Studies indicate that under specific microbial conditions, the compound undergoes enzymatic cleavage at the carbamate linkage, leading to the formation of less complex byproducts. This understanding is crucial for assessing its environmental impact and developing strategies for safe disposal.

In conclusion, tert-butyl N-(2-bromo-5-carbamothioylphenyl)carbamate represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers in organic chemistry, materials science, and medicinal chemistry. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.